N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide

• Molecular Formula: C11H16FNO3S
• Molecular Weight: 261.32 g/mol
• IUPAC Name: N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H16FNO3S/c1-4-13(5-2)17(14,15)11-8-9(12)6-7-10(11)16-3/h6-8H,4-5H2,1-3H3
• InChI Key: CEJXLOJCFYNHJH-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)F)OC

Description

N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide, also known as DFB, is a chemical compound used in scientific research for its unique properties. DFB is a sulfonamide derivative that has been found to have several applications in biochemistry and neurochemistry. In

Scientific Research Applications

N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has been found to have several applications in scientific research, particularly in the fields of biochemistry and neurochemistry. N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide is commonly used as a fluorescent probe to study the activity of carbonic anhydrase enzymes. It has also been used to study the binding sites of GABA-A receptors in the brain, and to investigate the role of metal ions in protein folding.

Mechanism of Action

The mechanism of action of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific target molecules in the body. N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has been found to bind to carbonic anhydrase enzymes, GABA-A receptors, and metal ions. This binding may alter the activity of these molecules, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase enzymes, which play a role in the regulation of acid-base balance in the body. N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has also been found to modulate the activity of GABA-A receptors, which are involved in the regulation of neurotransmission in the brain. Additionally, N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has been found to interact with metal ions, which play a role in protein folding and stability.

Advantages and Limitations for Lab Experiments

N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has several advantages as a research tool. It is a fluorescent probe, which allows for easy visualization and detection in experiments. It is also a relatively stable compound, which makes it easy to handle and store. However, there are also limitations to the use of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide in lab experiments. Its binding affinity to target molecules may vary, which can affect the accuracy and reproducibility of results. Additionally, N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the use of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide in scientific research. One area of interest is the development of new fluorescent probes based on the structure of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide. These probes could be used to study a wide range of biological targets, including enzymes, receptors, and ion channels. Another area of interest is the investigation of the pharmacological properties of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide and its derivatives. This could lead to the development of new drugs for the treatment of diseases such as cancer and neurological disorders.
Conclusion
In conclusion, N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide, or N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide, is a chemical compound with several applications in scientific research. Its unique properties make it a valuable tool for studying a wide range of biological targets. While there are limitations to its use, the future directions for the development of new probes and drugs based on N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide are promising.

Synthesis Methods

The synthesis of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide involves the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with diethylamine in the presence of a base such as triethylamine. This reaction results in the formation of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide as a white crystalline solid.